Cas no 1427203-58-4 ((S)-2-Trifluoromethylpiperazine Dihydrochloride)

• Product Name: (S)-2-Trifluoromethylpiperazine Dihydrochloride
• CAS No: 1427203-58-4
• MF: C₅H₁₁Cl₂F₃N₂
• MW: 227.055449724197
• MDL: MFCD24368616
• CID: 2604545
• Update Time: 2025-05-21

(S)-2-Trifluoromethylpiperazine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Trifluoromethyl-piperazine dihydrochloride
• (S)-2-(trifluoromethyl)piperazine dihydrochloride
• (2S)-2-(trifluoromethyl)piperazine dihydrochloride
• (S)-2-Trifluoromethylpiperazine Dihydrochloride

• MDL： MFCD24368616
• Inchi： 1S/C5H9F3N2.2ClH/c6-5(7,8)4-3-9-1-2-10-4;;/h4,9-10H,1-3H2;2*1H/t4-;;/m0../s1
• InChI Key： FWKQCSXZPHHOPQ-FHNDMYTFSA-N
• SMILES： Cl.Cl.FC([C@@H]1CNCCN1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 112
• Topological Polar Surface Area: 24.1

Additional information on (S)-2-Trifluoromethylpiperazine Dihydrochloride

Latest Research Insights on (S)-2-Trifluoromethylpiperazine Dihydrochloride (CAS: 1427203-58-4)

The compound (S)-2-Trifluoromethylpiperazine dihydrochloride (CAS: 1427203-58-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This chiral piperazine derivative, characterized by its trifluoromethyl group, serves as a key building block in the synthesis of bioactive molecules, particularly in the design of kinase inhibitors and GPCR-targeted therapeutics. Recent studies have highlighted its role in enhancing pharmacokinetic properties and binding affinity in lead optimization campaigns.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a privileged scaffold in developing selective JAK3 inhibitors. Researchers utilized (S)-2-Trifluoromethylpiperazine dihydrochloride to introduce stereochemical control and improve metabolic stability in a series of novel immunomodulatory compounds. The trifluoromethyl group was found to significantly enhance membrane permeability while maintaining favorable solubility profiles, addressing a common challenge in kinase inhibitor development.

In neuropharmacology applications, preclinical studies have explored this compound's potential as a precursor for sigma-1 receptor ligands. The stereospecific configuration at the 2-position appears crucial for receptor subtype selectivity, with the (S)-enantiomer showing superior binding characteristics compared to its racemic counterpart. This finding, reported in ACS Chemical Neuroscience (2024), suggests promising avenues for developing novel psychotropic medications with reduced off-target effects.

The synthetic accessibility of (S)-2-Trifluoromethylpiperazine dihydrochloride has also been improved through recent methodological advances. A 2024 Nature Protocols publication detailed an asymmetric catalytic route that achieves >99% ee with significantly reduced catalyst loading compared to traditional resolution methods. This breakthrough in synthetic chemistry could facilitate broader adoption of this chiral building block in medicinal chemistry programs.

From a safety and toxicology perspective, newly released ADMET data indicate favorable characteristics for pharmaceutical applications. The compound demonstrates good stability under physiological conditions and shows no significant cytochrome P450 inhibition up to 100 μM concentrations. These properties, combined with its demonstrated synthetic utility, position (S)-2-Trifluoromethylpiperazine dihydrochloride as an increasingly valuable tool in modern drug discovery pipelines.

Looking forward, several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for inflammatory and central nervous system disorders. The unique combination of structural features in (S)-2-Trifluoromethylpiperazine dihydrochloride continues to inspire novel molecular designs that balance potency, selectivity, and drug-like properties in challenging target spaces.